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Compound of Interest

2-Bromo-N, N-
Compound Name: , ]
dimethylpropanamide
CAS No.: 54537-47-2
Cat. No.: B146678

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of 2-Bromo-N,N-
dimethylpropanamide (also known as N,N-Dimethyl-2-bromopropionamide), a critical
organohalide intermediate. Distinguished by its reactive

-bromo amide motif, this compound serves as a dual-function reagent: a high-efficiency initiator
for Atom Transfer Radical Polymerization (ATRP) and an electrophilic building block in
pharmaceutical synthesis.[1]

Critical Note on Identity: Researchers must distinguish this compound (CAS 54537-47-2) from
its structural isomer, 2-bromo-N,2-dimethylpropanamide (CAS 69959-88-2). This guide focuses
exclusively on the N,N-dimethyl variant, favored for its solubility profile and steric properties in
polymer chemistry.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]1[8][9]1[10][11]
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The utility of 2-Bromo-N,N-dimethylpropanamide stems from the polarization of the C-Br
bond adjacent to the carbonyl group, which facilitates both homolytic cleavage (radical
generation) and heterolytic cleavage (nucleophilic displacement).[1]

Datasheet

Property Specification Note

2-Bromo-N,N-
IUPAC Name ) )
dimethylpropanamide

CAS Number 54537-47-2 Validated Registry Number

Molecular Formula

Molecular Weight 180.04 g/mol
Appearance Colorless to pale yellow liquid Darkens upon light exposure
Density ~1.3-1.4 g/cm3 (Predicted) Halogenated dense liquid
- ) Vacuum distillation
Boiling Point ~95-100°C at 10 mmHg
recommended

B Soluble in DCM, THF, DMF, Hydrolytically unstable in basic

Solubility
Water water

o Electrophile (Sn2), Radical _

Reactivity Alkylating agent

Source

Synthetic Routes & Process Optimization

The industrial and laboratory standard for synthesizing 2-Bromo-N,N-dimethylpropanamide
utilizes Nucleophilic Acyl Substitution.[1] This pathway is preferred over direct bromination of
the amide due to higher regioselectivity and yield.[1]

Protocol: Acyl Halide Amidation

Reaction: 2-Bromopropionyl bromide + Dimethylamine

Product + HBr (salt)
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Reagents:

Substrate: 2-Bromopropionyl bromide (CAS 563-76-8).[1]

Nucleophile: Dimethylamine (anhydrous or 40% ag.[1] solution, though anhydrous gas/THF
solution is preferred for purity).[1]

Base Scavenger: Triethylamine (

) or excess Dimethylamine.[1]

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a dropping funnel, nitrogen inlet, and
thermometer. Charge with DCM and

(1.1 eq).[1] Cool to 0°C using an ice/salt bath. Critical: Exothermic reaction control is vital to
prevent elimination side reactions.

Amine Addition: Add Dimethylamine (1.0 eq) to the cooled solution.

Acyl Halide Addition: Dropwise add 2-Bromopropionyl bromide (1.0 eq) dissolved in DCM
over 60 minutes. Maintain internal temperature

Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. A white precipitate
(Triethylamine hydrobromide) will form.[1]

Workup: Filter off the solid salt. Wash the organic filtrate with 1M HCI (to remove unreacted
amine), then sat.[1]

, then brine.[1]

Purification: Dry over

, concentrate in vacuo. Purify via vacuum distillation (approx.[1] 0.1 mmHg) to obtain a clear
0il.[1]
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Synthesis Workflow Diagram
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l
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Pure 2-Bromo-N,N-dimethylpropanamide

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow via nucleophilic acyl substitution.
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Mechanistic Reactivity & Applications[1]
Atom Transfer Radical Polymerization (ATRP)

This compound is a "privileged" initiator for ATRP, particularly for synthesizing Poly(N,N-
dimethylacrylamide) (PDMA).[1] The structure of the initiator mimics the propagating chain end
of the polymer, ensuring fast initiation relative to propagation (

), which is essential for low dispersity (D).[1]

Mechanism: The C-Br bond undergoes reversible homolytic cleavage catalyzed by a transition
metal complex (

)[1]
 Activation:

» Propagation:
e Deactivation:

This "dormant-active" equilibrium suppresses termination reactions, allowing for the growth of
block copolymers used in hydrogels and drug delivery systems.[1]

Pharmaceutical Intermediate (Sn2 Chemistry)

In medicinal chemistry, the bromine atom serves as a leaving group.[1] It is displaced by
nucleophiles (amines, thiols, phenoxides) to attach the N,N-dimethylpropanamide motif to
larger scaffolds.[1] This motif improves water solubility and hydrogen bond accepting capability
in drug candidates.[1]

Reactivity Pathway Diagram
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Figure 2: Dual reactivity pathways: Radical initiation (top) and Nucleophilic substitution
(bottom).

Safety, Toxicology, & Handling

Hazard Class: Alkylating Agent / Irritant.[1]

e GHS Classification: Skin Irrit. 2, Eye Irrit.[1][2] 2A, STOT SE 3.[1][2]
o Signal Word: WARNING.

Handling Protocols:

e Lachrymator Potential: Like many

-halo carbonyls, this compound may possess lachrymatory properties (tear-inducing).[1]
Always handle in a functioning fume hood.

o Skin Contact: The compound is lipophilic and an alkylating agent.[1] It can penetrate skin
and alkylate DNA/Proteins.[1] Double-gloving (Nitrile/Neoprene) is mandatory.[1]

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). The C-Br bond is light-sensitive;
use amber glass vials.[1]
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» Matyjaszewski, K., & Xia, J. (2001).[1] Atom Transfer Radical Polymerization.[1] Chemical
Reviews, 101(9), 2921-2990.[1] (Foundational text on ATRP initiators). [Link]
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(Meth)acrylamides.[1] Macromolecules, 32(15), 4826—4831.[1] (Specific use of amide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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